Cas no 62487-36-9 (Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-)

• Product Name: Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-
• CAS No: 62487-36-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 443062
• PubChem ID: 12324711
• Update Time: 2025-04-19

Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-
• [1-(methoxymethyl)imidazol-2-yl]-(3-methylphenyl)methanone
• [1-(Methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)methanone
• 62487-36-9
• DTXSID40489214

• Inchi： 1S/C13H14N2O2/c1-10-4-3-5-11(8-10)12(16)13-14-6-7-15(13)9-17-2/h3-8H,9H2,1-2H3
• InChI Key： IZSNJQYBLXMEKT-UHFFFAOYSA-N
• SMILES： O(C)CN1C=CN=C1C(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12